3-[(4-ethylphenyl)carbonyl]-6,7-dimethoxyquinolin-4(1H)-one

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-(4-ethylbenzoyl)-6,7-dimethoxy-1H-quinolin-4-one
• InChI: InChI=1S/C20H19NO4/c1-4-12-5-7-13(8-6-12)19(22)15-11-21-16-10-18(25-3)17(24-2)9-14(16)20(15)23/h5-11H,4H2,1-3H3,(H,21,23)
• InChI Key: OLHRQYHFHUNKIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CNC3=CC(=C(C=C3C2=O)OC)OC

Description

3-[(4-Ethylphenyl)carbonyl]-6,7-dimethoxyquinolin-4(1H)-one is a quinolinone derivative characterized by a 4(1H)-one core substituted with methoxy groups at positions 6 and 7 and a 4-ethylphenyl carbonyl moiety at position 3. The 6,7-dimethoxy groups improve solubility and modulate electronic properties, while the 4-ethylphenyl carbonyl substituent introduces steric bulk and lipophilicity, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability. This compound is of interest in medicinal chemistry due to the pharmacological relevance of quinolinones in targeting enzymes, receptors, and microbial pathogens .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Ethylbenzoyl)-6,7-dimethoxyquinolin-4(1H)-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-ethylbenzoyl chloride and 6,7-dimethoxyquinoline.

Acylation Reaction: The key step involves the acylation of 6,7-dimethoxyquinoline with 4-ethylbenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl3), to form the desired product.

Purification: The crude product is purified using techniques like recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(4-Ethylbenzoyl)-6,7-dimethoxyquinolin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group, forming alcohol derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different substituents on the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed.

Major Products

Oxidation: Quinoline N-oxide derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted quinoline derivatives.

Scientific Research Applications

3-(4-Ethylbenzoyl)-6,7-dimethoxyquinolin-4(1H)-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Ethylbenzoyl)-6,7-dimethoxyquinolin-4(1H)-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or DNA, leading to modulation of biological processes.

Pathways: It can influence signaling pathways involved in cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Quinolinone derivatives exhibit diverse biological activities depending on their substitution patterns. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison of Quinolinone Derivatives

Compound Name	Substituents (Position)	Core Structure	Key Features	Biological Relevance (Inferred)
Target Compound	3-(4-Ethylphenylcarbonyl), 6,7-dimethoxy	Quinolin-4(1H)-one	Lipophilic 4-ethylphenyl group; fully aromatic core	Potential kinase inhibition or antimicrobial activity
3-(4-Chlorobenzoyl)-6,7-dimethoxyquinolin-4(1H)-one	3-(4-Chlorobenzoyl), 6,7-dimethoxy	Quinolin-4(1H)-one	Electron-withdrawing Cl substituent; increased polarity	Enhanced cytotoxicity (e.g., antitumor)
3-[(4-Chlorophenyl)sulfonyl]-6,7-dimethoxyquinolin-4(1H)-one	3-(4-Chlorophenylsulfonyl), 6,7-dimethoxy	Quinolin-4(1H)-one	Sulfonyl group improves solubility; Cl enhances electrophilicity	Possible protease inhibition
6,7-Dimethyl-4-(2-methylphenyl)-3,4-dihydroquinolin-2(1H)-one	6,7-dimethyl, 4-(2-methylphenyl)	Dihydroquinolin-2(1H)-one	Partially saturated ring; methyl groups reduce conformational flexibility	CNS activity (e.g., sedative/hypnotic)
6,7-Diethoxy-4-[4-(trifluoromethyl)phenyl]-3,4-dihydroquinolin-2(1H)-one	6,7-diethoxy, 4-(CF₃-phenyl)	Dihydroquinolin-2(1H)-one	CF₃ group enhances metabolic stability; ethoxy improves lipophilicity	Antiviral or anti-inflammatory activity

Key Observations:

Substituent Effects: The 4-ethylphenyl carbonyl group in the target compound provides moderate lipophilicity compared to the more polar 4-chlorobenzoyl (Cl) or 4-chlorophenylsulfonyl (SO₂) groups . Methoxy vs.

Ring Saturation: Fully aromatic quinolin-4(1H)-ones (target compound, ) are more planar and rigid than dihydroquinolinones (), which may affect binding to flat enzymatic active sites (e.g., topoisomerases).

Biological Implications :

• Electron-Withdrawing Groups : Chloro and sulfonyl substituents () may enhance interactions with nucleophilic residues in enzymes (e.g., cysteine proteases).
• Alkyl Groups : The ethyl group in the target compound balances lipophilicity and metabolic stability, reducing rapid oxidation compared to methyl groups ().

Table 2: Physicochemical Properties

Compound	Molecular Weight	LogP (Predicted)	Hydrogen Bond Acceptors	Rotatable Bonds
Target Compound	353.38	3.2	5	4
3-(4-Chlorobenzoyl)-6,7-dimethoxyquinolin-4(1H)-one	357.77	3.5	5	4
6,7-Dimethyl-4-(2-methylphenyl)-3,4-dihydroquinolin-2(1H)-one	293.36	2.8	2	2

Biological Activity

The compound 3-[(4-ethylphenyl)carbonyl]-6,7-dimethoxyquinolin-4(1H)-one is a synthetic derivative of quinoline, which is known for its diverse biological activities. Quinoline derivatives have been extensively studied for their potential therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial properties. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological assays, and structure-activity relationships (SAR).

Chemical Structure and Properties

The chemical structure of 3-[(4-ethylphenyl)carbonyl]-6,7-dimethoxyquinolin-4(1H)-one can be represented as follows:

$$\text{C}_{18}\text{H}_{19}\text{N}_{2}\text{O}_{4}$$

This compound features a quinoline core substituted with a 4-ethylphenyl carbonyl group and two methoxy groups at positions 6 and 7. The presence of these functional groups is crucial for its biological activity.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cancer cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and sirtuins.
• Induction of Apoptosis : It has been shown to induce apoptosis in cancer cell lines by activating intrinsic apoptotic pathways.
• Modulation of Signaling Pathways : The compound can modulate signaling pathways related to inflammation and cell cycle regulation.

Anticancer Activity

Several studies have evaluated the anticancer properties of quinoline derivatives similar to 3-[(4-ethylphenyl)carbonyl]-6,7-dimethoxyquinolin-4(1H)-one. For instance:

Compound	Cell Line	IC50 (µM)	Mechanism
HPK	H460	0.89	Apoptosis induction
22	COLO205	0.32	CDK1 downregulation
27	COLO205	7.85	Cell cycle arrest

These results indicate that compounds with similar structures exhibit significant antiproliferative effects against various cancer cell lines, suggesting that modifications to the quinoline structure can enhance anticancer potency .

Anti-inflammatory Activity

Quinoline derivatives have also demonstrated anti-inflammatory properties. For example, compounds have been shown to inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages, indicating potential use in treating inflammatory diseases . The mechanism involves the inhibition of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that specific substitutions on the quinoline ring significantly influence biological activity:

• Methoxy Groups : The presence of methoxy groups at positions 6 and 7 enhances lipophilicity and bioavailability.
• Aryl Substituents : The introduction of various aryl groups at the carbonyl position can modulate potency and selectivity against different biological targets.

Case Studies

Recent research has highlighted the potential of quinoline derivatives in clinical applications:

• Study on Anticancer Activity : A series of modified quinoline compounds were synthesized and tested against several cancer cell lines, showing promising results with IC50 values below 10 µM for some derivatives .
• Evaluation in Inflammatory Models : In vitro studies demonstrated that certain quinoline derivatives effectively reduced inflammatory markers in LPS-stimulated cells, supporting their use as anti-inflammatory agents .